Cas no 102367-00-0 (1H-Pyrrole-2,5-diethanol,1-methyl-a2,a2,a5,a5-tetrakis(trifluoromethyl)-)

• Product name: 1H-Pyrrole-2,5-diethanol,1-methyl-a2,a2,a5,a5-tetrakis(trifluoromethyl)-
• CAS No: 102367-00-0
• MF: C₁₃H₁₁F₁₂NO₂
• MW: 441.212785959244
• CID: 153817
• PubChem ID: 294102

1H-Pyrrole-2,5-diethanol,1-methyl-a2,a2,a5,a5-tetrakis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-diethanol,1-methyl-a2,a2,a5,a5-tetrakis(trifluoromethyl)-
• 1,1,1,3,3,3-hexafluoro-2-[[1-methyl-5-[3,3,3-trifluoro-2-hydroxy-2-(trifluoromethyl)propyl]pyrrol-2-yl]methyl]propan-2-ol
• 1H-Pyrrole-2,5-diethanol,1-methyl-a,a,a',a'-tetrakis(trifluoromethyl)-(9CI)
• NSC 162058
• 2,5-Bis((2-hydroxy-3,3,3-trifluoro-2-trifluoromethyl)propyl)-1-methylpyrrole
• DTXSID50144948
• 1H-Pyrrole-2,5-diethanol, 1-methyl-.alpha.,.alpha.,.alpha.',.alpha.'-tetrakis(trifluoromethyl)-
• 2,5-Pyrrolediethanol, 1-methyl-alpha,alpha,alpha',alpha'-tetrakis(trifluoromethyl)-
• NSC-162058
• NSC162058
• 102367-00-0

• Inchi： InChI=1S/C13H11F12NO2/c1-26-6(4-8(27,10(14,15)16)11(17,18)19)2-3-7(26)5-9(28,12(20,21)22)13(23,24)25/h2-3,27-28H,4-5H2,1H3
• InChI Key： MJRYNABQHBHRPX-UHFFFAOYSA-N
• SMILES： CN1C(CC(C(F)(F)F)(O)C(F)(F)F)=CC=C1CC(C(F)(F)F)(O)C(F)(F)F

Computed Properties

• Exact Mass: 441.06
• Monoisotopic Mass: 441.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.4Ų

Experimental Properties

• PSA: 45.39000
• LogP: 3.82150